BENGHE Foundational & Exploratory

Check Availability & Pricing

(4-Methylthiophen-2-yl)methanamine physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(4-Methylthiophen-2-
Compound Name:
yl)methanamine

Cat. No.: B011062

An In-depth Technical Guide on the Physical Properties of (4-Methylthiophen-2-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound (4-Methylthiophen-2-yl)methanamine. Given its role as a potential
building block in medicinal chemistry and materials science, a thorough understanding of its
physical characteristics is essential for its application in research and development. This
document consolidates available data, outlines general experimental protocols for property
determination, and presents a logical workflow for the characterization of similar novel
compounds.

Core Physical Properties
(4-Methylthiophen-2-yl)methanamine is a substituted thiophene derivative with the following
chemical structure:

Chemical Structure:

The physical properties of this compound are summarized in the table below. It is important to
note that while some data is available from commercial suppliers, other key physical properties
have not been extensively reported in the scientific literature.
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Table 1: Summary of Physical Properties of (4-Methylthiophen-2-yl)methanamine
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Property Value Source/Comment
Chemical Formula CeHoaNS [1]
Molecular Weight 127.21 g/mol [1]
CAS Number 104163-39-5 [1]
Appearance Yellow to colorless liquid [1]

Physical State

Liquid

[1]

Boiling Point

42-46 °C at 0.1 Torr

[1]

Melting Point

Not Applicable

Data not available; expected to
be low as it is a liquid at room

temperature.

Density

Data Not Available

Can be determined
experimentally using a
pycnometer or a digital density

meter.

Solubility

Data Not Available

As a primary amine with a
relatively small alkyl
substituent, it is expected to be
soluble in water and common
organic solvents like alcohols,
benzene, and ether.[2] The
presence of the thiophene ring
may influence its solubility

profile.

pKa

Data Not Available

The pKa of the conjugate acid
is expected to be in the range
of typical primary amines. This
can be determined
experimentally via

potentiometric titration.

Spectral Data

Data Not Available

1H NMR, 13C NMR, IR, and

Mass Spectrometry data are
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not readily available in public
databases. These would need
to be determined

experimentally.

Experimental Protocols for Property Determination

For researchers requiring precise physical property data for (4-Methylthiophen-2-
yl)methanamine, the following established experimental protocols are recommended.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid.

Methodology:

o Sample Preparation: A small amount of (4-Methylthiophen-2-yl)methanamine is placed in
a small-diameter test tube. A capillary tube, sealed at one end, is inverted and placed inside
the test tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently heated. The shape of the Thiele tube
allows for the circulation of the oil, ensuring uniform heating of the sample.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The temperature is noted when a continuous and rapid stream of bubbles
is observed.

» Boiling Point Determination: The heat source is removed, and the liquid is allowed to cool.
The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

pKa Determination (Potentiometric Titration)
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Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)
of a substance.

Methodology:

Sample Preparation: A known concentration of (4-Methylthiophen-2-yl)methanamine is
dissolved in deionized water or a suitable solvent mixture.

 Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer. A burette containing a standardized solution of a strong acid (e.g., HCI) is
positioned above the beaker.

« Titration: The acid titrant is added in small, precise increments to the amine solution. After
each addition, the solution is allowed to equilibrate, and the pH is recorded.

» Data Analysis: The pH of the solution is plotted against the volume of titrant added. The
equivalence point of the titration is determined from the point of maximum inflection in the
titration curve. The pKa is the pH at which half of the amine has been neutralized (i.e., at the
half-equivalence point).

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a novel amine compound like (4-Methylthiophen-2-yl)methanamine.
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Workflow for Physical Property Characterization

This workflow provides a systematic approach to gathering the necessary data for a
comprehensive understanding of a new chemical entity's physical properties, which is crucial
for its subsequent application in drug development and other scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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